Carbon-12 atom

• Molecular Formula: CH4
• Molecular Weight: 16.032 g/mol
• IUPAC Name: carbane
• InChI: InChI=1S/CH4/h1H4/i1+0
• InChI Key: VNWKTOKETHGBQD-IGMARMGPSA-N
• Isomeric SMILES: [12CH4]
• SMILES: C

Description

Carbon-12 atom is a carbon atom.

Scientific Research Applications

Foundational Element in Physics and Astrophysics Carbon-12 has been a central figure in various scientific domains, primarily due to its fundamental role in the universe's physical and chemical dynamics. Wheldon (2015) highlighted that carbon-12 serves as a rigorous testing ground for an array of physics concepts, from nucleosynthesis models to theories of symmetries. This isotope's collective excitations and high-energy structure have intrigued researchers, stimulating continuous study and yielding insights into stellar nucleosynthesis and elemental abundance (Wheldon, 2015).

Exploring Nuclear Structures and Stellar Nucleosynthesis Carbon-12's significant mass makes it a prominent element in cosmic matter and human physiology. The triple-alpha process, pivotal for carbon formation from helium, underscores its critical role in stellar nucleosynthesis, shaping the galactic abundance of elements ranging from carbon to iron. Recent advancements in theoretical nuclear physics have explored the potential exotic shapes of carbon-12's Hoyle state, such as a rod shape or a gas-like state of alpha particles, offering intriguing insights into the structure of light nuclei (Long, 2019).

Carbon in Catalysis and Industry An-Hui Lu and Bao (2015) elaborated on carbon's diverse forms, such as charcoal, graphite, diamond, and carbon nanotubes, and their extensive use since prehistoric times. The discovery of new carbon allotropes like fullerenes and graphene has sparked significant multidisciplinary research, particularly in sustainable chemistry and clean energy, emphasizing carbon's versatility and centrality in modern industrial applications (An‐Hui Lu & Bao, 2015).

Carbon Isotopes and Geochemical Insights Stable carbon isotopes, particularly carbon-12, provide invaluable insights into geochemical processes on Earth and in meteorites. The fractionation of carbon isotopes in different phases, such as Fe–Ni alloys, offers a deeper understanding of planetary materials and their evolution. Studies like those by Mueller et al. (2014) have contributed to our knowledge of the mechanisms that fractionate carbon isotopes, offering a window into the dynamic processes in modern Earth systems and the early solar system (Mueller et al., 2014).

Carbon-12 in Paleoceanography and Earth Sciences Mackensen and Schmiedl (2019) discussed the application of stable carbon isotope ratios, specifically δ13C values, as proxies in paleoceanography. These isotopes have been instrumental in tracking changes in ocean circulation patterns, deep-water ventilation, and methane release, offering a nuanced understanding of the Earth's climatic and environmental history (Mackensen & Schmiedl, 2019).